Cas no 144223-32-5 (Methanone,1H-benzotriazol-1-yl-1H-pyrrol-2-yl-)

• Product Name: Methanone,1H-benzotriazol-1-yl-1H-pyrrol-2-yl-
• CAS No: 144223-32-5
• MF: C₁₁H₈N₄O
• MW: 212.207421302795
• CID: 108674
• PubChem ID: 3850180
• Update Time: 2025-07-15

Methanone,1H-benzotriazol-1-yl-1H-pyrrol-2-yl- Chemical and Physical Properties

Names and Identifiers

• Methanone,1H-benzotriazol-1-yl-1H-pyrrol-2-yl-
• benzotriazol-1-yl(1H-pyrrol-2-yl)methanone
• 1-(2-pyrrolecarbonyl)-benzotriazole
• 1-(2-Pyrrolecarbonyl)benzotriazole
• 1-(2-Pyrroylcarbonyl)benzotriazole
• 1H-1,2,3-benzotriazol-1-yl(1H-pyrrol-2-yl)methanone
• AC1MY2MU
• ACMC-20dr7i
• AG-D-87265
• CTK4C3994
• SureCN2491830
• 1-(1H-pyrrole-2-carbonyl)-1H-1,2,3-benzotriazole
• CHEMBL4641206
• AKOS015889208
• Benzotriazol-1-yl-(1H-pyrrol-2-yl)methanone
• Methanone, 1H-benzotriazol-1-yl-1H-pyrrol-2-yl-
• 1-(2-Pyrrolecarbonyl)benzotriazole, 97%
• 144223-32-5
• SCHEMBL2491830
• DTXSID60397302
• (1H-Benzo[d][1,2,3]triazol-1-yl)(1H-pyrrol-2-yl)methanone
• 1-(2-PYRROLECARBONYL)BENZOTRIAZOLE 97
• 1-(1H-PYRROLE-2-CARBONYL)-1,2,3-BENZOTRIAZOLE

• Inchi： 1S/C11H8N4O/c16-11(9-5-3-7-12-9)15-10-6-2-1-4-8(10)13-14-15/h1-7,12H
• InChI Key： JDNIHKCPHBBAHS-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN1)N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 212.07
• Monoisotopic Mass: 212.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 178-182 °C(lit.)
• Solubility: Not determined

Methanone,1H-benzotriazol-1-yl-1H-pyrrol-2-yl- Security Information

• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 36
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on Methanone,1H-benzotriazol-1-yl-1H-pyrrol-2-yl-

Chemical Profile of Methanone, 1H-benzotriazol-1-yl-1H-pyrrol-2-yl- (CAS No. 144223-32-5)

Methanone, 1H-benzotriazol-1-yl-1H-pyrrol-2-yl-, identified by its Chemical Abstracts Service (CAS) number 144223-32-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by the presence of both benzotriazole and pyrrole moieties, which endow it with unique electronic and steric properties. The structural framework of this molecule integrates nitrogen-rich heterocycles, making it a promising candidate for further exploration in drug discovery and development.

The synthesis of Methanone, 1H-benzotriazol-1-yl-1H-pyrrol-2-yl- involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The benzotriazole ring is known for its ability to act as a bioisostere for pyrimidine, often found in biologically active molecules. Similarly, the pyrrole ring contributes to the molecule's hydrogen bonding capabilities and overall solubility in polar solvents. The methanone group serves as a linker, facilitating the integration of these two heterocyclic systems into a single entity.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways by interacting with specific targets. The combination of benzotriazole and pyrrole in Methanone, 1H-benzotriazol-1-yl-1H-pyrrol-2-yl- makes it an attractive scaffold for designing compounds with potential therapeutic applications. For instance, such molecules have been explored as inhibitors or activators of enzymes and receptors involved in various diseases.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Researchers have been investigating its interactions with proteins such as kinases, which are often implicated in cancer progression. Preliminary studies suggest that derivatives of Methanone, 1H-benzotriazol-1-yl-1H-pyrrol-2-yl- may exhibit inhibitory effects on certain kinases by binding to their active sites or allosteric regions. This mechanism of action could lead to the development of novel anticancer agents with improved selectivity and reduced toxicity.

The pharmacokinetic properties of Methanone, 1H-benzotriazol-1H-pyrrol are also subjects of intense study. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Computational modeling and experimental techniques have been employed to predict and verify these properties. For example, molecular dynamics simulations have helped researchers visualize how the molecule interacts with biological membranes and transporters.

Furthermore, the chemical diversity inherent in Methanone, 1H-benzotriazol provides a rich foundation for structure-based drug design. By systematically modifying specific atoms or functional groups within the molecule, chemists can fine-tune its biological activity. This approach has led to the identification of several promising analogs with enhanced potency and selectivity against target proteins.

The role of Methanone, 1H-benzotriazol in medicinal chemistry extends beyond oncology. Emerging evidence suggests that it may also have applications in treating inflammatory diseases and neurodegenerative disorders. The ability of this compound to modulate inflammatory pathways has been highlighted in several preclinical studies. Additionally, its interaction with neuronal receptors has sparked interest in its potential as a therapeutic agent for conditions such as Alzheimer's disease.

In conclusion, Methanone, benzotriazol,pyrrol, CAS No. 14422332_5 represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of heterocyclic moieties offers multiple opportunities for further exploration in drug discovery programs. As research continues to uncover new biological targets and mechanisms, Methanone, benzotriazol, pyrrol, CAS No._14422332_5 is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.